Cas no 118313-87-4 (2-bromo-3-fluoroaniline;hydrochloride)

• Product Name: 2-bromo-3-fluoroaniline;hydrochloride
• CAS No: 118313-87-4
• MF: C₆H₆BrClFN
• MW: 226.47394323349
• CID: 1207730
• PubChem ID: 19864911
• Update Time: 2025-11-02

2-bromo-3-fluoroaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoroaniline hydrochloride
• CTK8G6498
• 2-BROMO-3-FLUORO-PHENYLAMINE HYDROCHLORIDE
• 3-Fluoro-2-bromoaniline hydrochloride
• TL8000503
• 2-bromo-3-fluoroaniline
• hydrochloride
• 2-bromo-3-fluoroaniline:hydrochloride
• SCHEMBL10394885
• 2-Bromo-3-fluoroaniline--hydrogen chloride (1/1)
• 2-Bromo-3-Fluoroaniline Hydrochloride (1:1)
• 2-bromo-3-fluoroaniline;hydrochloride
• DTXSID20600728
• 118313-87-4
• 2-Bromo-3-fluoroanilinehydrochloride
• DB-302888
• CS-0247839
• AKOS027385701
• Z1741968073
• EN300-374363

• MDL： MFCD10698651
• Inchi： 1S/C6H5BrFN.ClH/c7-6-4(8)2-1-3-5(6)9;/h1-3H,9H2;1H
• InChI Key： RNUALIMGHQZQJF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N)F.Cl

Computed Properties

• Exact Mass: 224.93568
• Monoisotopic Mass: 224.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 2-bromo-3-fluoroaniline;hydrochloride

2-Bromo-3-fluoroaniline Hydrochloride (CAS 118313-87-4): Properties, Applications, and Market Insights

2-Bromo-3-fluoroaniline hydrochloride (CAS 118313-87-4) is a halogenated aromatic amine derivative with significant importance in pharmaceutical and agrochemical research. This compound, often referred to as 2-bromo-3-fluoroaniline HCl, serves as a versatile building block in organic synthesis due to its unique molecular structure combining bromine and fluorine substituents.

The chemical properties of 2-bromo-3-fluoroaniline hydrochloride make it particularly valuable in modern synthetic chemistry. With a molecular weight of 226.47 g/mol and the characteristic reactivity of both an aromatic amine and halogenated benzene derivatives, this compound demonstrates excellent solubility in polar organic solvents while maintaining sufficient stability for various synthetic transformations.

In pharmaceutical applications, 2-bromo-3-fluoroaniline HCl has gained attention as a key intermediate in the development of novel drug candidates. Recent studies highlight its use in creating potential kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance. The fluorine atom in particular enhances the metabolic stability of resulting compounds, a feature highly sought after in modern drug design.

The agrochemical industry utilizes 2-bromo-3-fluoroaniline hydrochloride in the synthesis of advanced crop protection agents. Researchers are exploring its potential in developing next-generation fungicides and herbicides that offer improved environmental profiles compared to traditional products. This aligns with growing market demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, CAS 118313-87-4 offers multiple reactive sites for selective functionalization. The amino group can undergo diazotization, acylation, or alkylation reactions, while the halogen atoms participate in various cross-coupling reactions. This versatility makes it valuable for constructing complex molecular architectures in medicinal chemistry.

Recent advancements in fluorinated compound synthesis have increased interest in 2-bromo-3-fluoroaniline HCl. The strategic incorporation of fluorine atoms into organic molecules continues to be a major focus in pharmaceutical research, driving demand for such specialized intermediates. Market analysts note steady growth in the fluorochemicals sector, with this compound benefiting from the trend.

Quality control of 2-bromo-3-fluoroaniline hydrochloride typically involves HPLC analysis, with purity standards often exceeding 98% for research applications. Proper storage conditions (typically 2-8°C in airtight containers) ensure stability and prevent degradation of this sensitive compound. These handling protocols are crucial for maintaining consistent performance in synthetic applications.

The global market for halogenated aniline derivatives shows promising growth, with 2-bromo-3-fluoroaniline occupying a niche but expanding segment. Increased R&D investment in fluorine-containing pharmaceuticals and the continuous development of novel agrochemicals contribute to this positive outlook. Suppliers are responding with improved production processes to meet rising demand.

Environmental and safety considerations for 2-bromo-3-fluoroaniline hydrochloride follow standard protocols for aromatic amines. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended when handling this material. These precautions align with the chemical industry's increasing focus on responsible substance management.

Future research directions for CAS 118313-87-4 may explore its potential in materials science applications, particularly in the development of specialty polymers or electronic materials. The unique electronic properties imparted by its halogen substituents could prove valuable in these emerging fields, opening new commercial opportunities for this versatile compound.

In conclusion, 2-bromo-3-fluoroaniline hydrochloride represents an important specialty chemical with growing relevance across multiple industries. Its combination of reactive functional groups and halogen atoms makes it particularly valuable in modern synthetic chemistry, while ongoing research continues to uncover new potential applications for this compound in addressing contemporary scientific and technological challenges.